4-Ethyl-4-methyl-4,5-dihydro-1,3-oxazol-2-amine
Overview
Description
“4-Ethyl-4-methyl-4,5-dihydro-1,3-oxazol-2-amine” is a compound that belongs to the class of organic compounds known as oxazolines . Oxazolines are compounds containing an oxazoline ring, which is a five-membered aromatic heterocycle with one oxygen atom, one nitrogen atom, and three carbon atoms .
Molecular Structure Analysis
The molecular structure of “4-Ethyl-4-methyl-4,5-dihydro-1,3-oxazol-2-amine” is characterized by a five-membered oxazoline ring . This ring contains one oxygen atom, one nitrogen atom, and three carbon atoms .Scientific Research Applications
- Blunt Energetic Material : 4-Ethyl-4-methyl-4,5-dihydro-1,3-oxazol-2-amine exhibits low mechanical sensitivity and high gas volume after detonation. Researchers explore its potential as a novel type of blunt energetic material with promising applications .
- Imidazole Derivatives : Among different derivatives, compounds containing this oxazolamine scaffold have demonstrated good antimicrobial potential. Notably, compounds 1a and 1b exhibit promising activity .
- Indole Derivatives : Specifically, (S)-N-(1-(benzo[d]thiazol-2-ylamino)-3-(1H-indol-2-yl)-1-oxopropan-2-yl)-N-(4-nitrophenylsulfonyl)benzamide (42) and (S)-N-(benzo[d]thiazol-2-yl)-1-(4-nitrophenylsulfonyl)pyrrolidine-2-carboxamide (43) have shown anti-inflammatory and analgesic effects. Their ulcerogenic index compares favorably with indomethacin and celecoxib .
- Researchers use 4-Ethyl-4-methyl-4,5-dihydro-1,3-oxazol-2-amine as a high-quality reference standard for accurate results in pharmaceutical testing .
Energetic Materials Research
Antimicrobial Potential
Anti-Inflammatory and Analgesic Activities
Pharmaceutical Testing Reference Standard
Custom Synthesis and Bulk Manufacturing
Future Directions
The future directions for the study of “4-Ethyl-4-methyl-4,5-dihydro-1,3-oxazol-2-amine” and similar oxazoline compounds could include further exploration of their synthesis methods, chemical reactions, mechanisms of action, and biological activities. Additionally, more research could be conducted to determine their physical and chemical properties, as well as their safety and hazards. This could lead to the development of new drugs and therapies .
Mechanism of Action
Target of Action
It’s worth noting that similar compounds, such as imidazole derivatives, have been reported to interact with a broad range of targets, including various enzymes and receptors .
Mode of Action
Based on the properties of similar compounds, it can be hypothesized that it may interact with its targets, leading to changes in their function .
Biochemical Pathways
Similar compounds have been reported to influence a variety of biochemical pathways, leading to diverse downstream effects .
Pharmacokinetics
It’s worth noting that the compound’s molecular weight (12817 g/mol) and chemical formula (C6H12N2O) suggest that it may have favorable pharmacokinetic properties .
Result of Action
Similar compounds have been reported to exhibit a range of biological activities, such as antioxidant potential .
Action Environment
It’s worth noting that similar compounds have been reported to exhibit different activities under different conditions .
properties
IUPAC Name |
4-ethyl-4-methyl-5H-1,3-oxazol-2-amine |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H12N2O/c1-3-6(2)4-9-5(7)8-6/h3-4H2,1-2H3,(H2,7,8) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KZWCYESITZWFLM-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1(COC(=N1)N)C |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H12N2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
128.17 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Ethyl-4-methyl-4,5-dihydro-1,3-oxazol-2-amine | |
CAS RN |
1470531-46-4 |
Source
|
| Record name | 4-ethyl-4-methyl-4,5-dihydro-1,3-oxazol-2-amine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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